Cas no 1597318-66-5 (3-(1-ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid)

• Product Name: 3-(1-ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid
• CAS No: 1597318-66-5
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5901733
• PubChem ID: 114556250
• Update Time: 2025-06-14

3-(1-ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid
• 1597318-66-5
• EN300-1857813

• Inchi： 1S/C8H10N2O3/c1-2-10-6(3-4-9-10)5-7(11)8(12)13/h3-4H,2,5H2,1H3,(H,12,13)
• InChI Key： NWRRGUBFFOMZPU-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1=CC=NN1CC

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives

Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid

Comprehensive Overview of 3-(1-ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid (CAS No. 1597318-66-5)

3-(1-ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid (CAS No. 1597318-66-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrazole ring substituted with an ethyl group at the 1-position, coupled with a 2-oxopropanoic acid moiety at the 3-position. This combination of functional groups makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for heterocyclic compounds like 3-(1-ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid has surged, driven by their role in developing kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its potential in modulating enzymatic activity, a hot topic in precision medicine and targeted therapy. The compound’s CAS No. 1597318-66-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the 2-oxopropanoic acid segment of this molecule offers reactivity for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are optimized into lead compounds. The pyrazole core, meanwhile, is a privileged scaffold in medicinal chemistry, often associated with improved pharmacokinetic properties.

Environmental and sustainability considerations are also shaping the discourse around 3-(1-ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid. With the rise of green chemistry, researchers are investigating eco-friendly synthesis routes for such intermediates, reducing reliance on hazardous reagents. This compound’s potential biodegradability and low ecotoxicity profile make it a candidate for sustainable agrochemicals, addressing consumer concerns about environmental impact.

Analytical characterization of CAS No. 1597318-66-5 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure purity and structural integrity, critical for regulatory compliance in pharmaceutical applications. The compound’s stability under various pH conditions is another area of active investigation, particularly for formulation scientists working on oral delivery systems.

In the context of intellectual property, 3-(1-ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid has been cited in multiple patents related to metabolic disease therapeutics. Its structural motif appears in claims for dipeptidyl peptidase-4 (DPP-4) inhibitors, a class of antidiabetic drugs. This connection to chronic disease management underscores its commercial and therapeutic value, resonating with healthcare trends focused on lifestyle-related illnesses.

The compound’s nomenclature often leads to queries about its IUPAC name and SMILES notation (CCN1N=C(C=C1)CC(=O)C(=O)O), which are essential for database searches and cheminformatics applications. Computational chemists frequently employ molecular docking studies to predict its interactions with biological targets, leveraging its hydrogen bond donor/acceptor capabilities for virtual screening campaigns.

Supply chain dynamics for CAS No. 1597318-66-5 reflect broader trends in fine chemical manufacturing, with emphasis on scalable synthesis and Good Manufacturing Practice (GMP) compliance. As global regulations tighten around impurity profiling, manufacturers of this intermediate are adopting quality by design (QbD) principles to meet stringent standards from agencies like the FDA and EMA.

Emerging applications in material science have also been reported, where derivatives of 3-(1-ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid serve as ligands for metal-organic frameworks (MOFs). These porous materials have potential in carbon capture and catalysis, linking the compound to climate change mitigation technologies—a key area of public and scientific interest.

For laboratory safety, while not classified as hazardous, proper handling of 3-(1-ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid requires standard organic chemistry precautions. Material Safety Data Sheets (MSDS) recommend using personal protective equipment (PPE) and working in well-ventilated areas, reflecting broader workplace safety trends in chemical industries.

In summary, 3-(1-ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid (CAS No. 1597318-66-5) represents a multifaceted compound bridging pharmaceutical innovation, sustainable chemistry, and advanced materials. Its continued study promises to yield novel solutions across diverse scientific disciplines, making it a compound of enduring interest in both academic and industrial settings.